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5-((4-Chlorophenoxy)methyl)-3-(4-chlorophenyl)-3-((1H-imidazol-1-yl)methyl)-2- methylisoxazolidine 5-((4-Chlorophenoxy)methyl)-3-(4-chlorophenyl)-3-((1H-imidazol-1-yl)methyl)-2- methylisoxazolidine
Brand Name: Vulcanchem
CAS No.: 114372-38-2
VCID: VC0038397
InChI: InChI=1S/C21H21Cl2N3O2/c1-25-21(14-26-11-10-24-15-26,16-2-4-17(22)5-3-16)12-20(28-25)13-27-19-8-6-18(23)7-9-19/h2-11,15,20H,12-14H2,1H3/t20-,21+/m1/s1
SMILES: CN1C(CC(O1)COC2=CC=C(C=C2)Cl)(CN3C=CN=C3)C4=CC=C(C=C4)Cl
Molecular Formula: C21H21Cl2N3O2
Molecular Weight: 418.3 g/mol

5-((4-Chlorophenoxy)methyl)-3-(4-chlorophenyl)-3-((1H-imidazol-1-yl)methyl)-2- methylisoxazolidine

CAS No.: 114372-38-2

Main Products

VCID: VC0038397

Molecular Formula: C21H21Cl2N3O2

Molecular Weight: 418.3 g/mol

5-((4-Chlorophenoxy)methyl)-3-(4-chlorophenyl)-3-((1H-imidazol-1-yl)methyl)-2- methylisoxazolidine - 114372-38-2

CAS No. 114372-38-2
Product Name 5-((4-Chlorophenoxy)methyl)-3-(4-chlorophenyl)-3-((1H-imidazol-1-yl)methyl)-2- methylisoxazolidine
Molecular Formula C21H21Cl2N3O2
Molecular Weight 418.3 g/mol
IUPAC Name (3R,5R)-5-[(4-chlorophenoxy)methyl]-3-(4-chlorophenyl)-3-(imidazol-1-ylmethyl)-2-methyl-1,2-oxazolidine
Standard InChI InChI=1S/C21H21Cl2N3O2/c1-25-21(14-26-11-10-24-15-26,16-2-4-17(22)5-3-16)12-20(28-25)13-27-19-8-6-18(23)7-9-19/h2-11,15,20H,12-14H2,1H3/t20-,21+/m1/s1
Standard InChIKey HSQLKJGBDKERBC-RTWAWAEBSA-N
Isomeric SMILES CN1[C@@](C[C@@H](O1)COC2=CC=C(C=C2)Cl)(CN3C=CN=C3)C4=CC=C(C=C4)Cl
SMILES CN1C(CC(O1)COC2=CC=C(C=C2)Cl)(CN3C=CN=C3)C4=CC=C(C=C4)Cl
Canonical SMILES CN1C(CC(O1)COC2=CC=C(C=C2)Cl)(CN3C=CN=C3)C4=CC=C(C=C4)Cl
Synonyms 5-((4-chlorophenoxy)methyl)-3-(4-chlorophenyl)-3-((1H-imidazol-1-yl)methyl)-2-methylisoxazolidine
PR 967-248
PR 967248
PR-967-248
PubChem Compound 3081051
Last Modified Nov 11 2021
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